Cas no 1154297-44-5 (N-[2-(methylsulfanyl)phenyl]thiolan-3-amine)

• Product Name: N-[2-(methylsulfanyl)phenyl]thiolan-3-amine
• CAS No: 1154297-44-5
• MF: C₁₁H₁₅NS₂
• MW: 225.373500108719
• CID: 5097693
• Update Time: 2026-03-02

N-[2-(methylsulfanyl)phenyl]thiolan-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenamine, tetrahydro-N-[2-(methylthio)phenyl]-
• N-[2-(methylsulfanyl)phenyl]thiolan-3-amine

• Inchi： 1S/C11H15NS2/c1-13-11-5-3-2-4-10(11)12-9-6-7-14-8-9/h2-5,9,12H,6-8H2,1H3
• InChI Key： OOMZKGGSISBREP-UHFFFAOYSA-N
• SMILES： N(C1CSCC1)C1C=CC=CC=1SC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on N-[2-(methylsulfanyl)phenyl]thiolan-3-amine

N-[2-(Methylsulfanyl)phenyl]thiolan-3-amine: A Comprehensive Overview

N-[2-(Methylsulfanyl)phenyl]thiolan-3-amine, also known by its CAS number 1154297-44-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a thiolane ring with a methylsulfanyl-substituted phenyl group. The thiolane ring, a five-membered cyclic ether containing sulfur, is a key feature of this molecule, contributing to its versatile chemical properties and potential applications.

The synthesis of N-[2-(Methylsulfanyl)phenyl]thiolan-3-amine involves a series of carefully designed reactions that highlight the importance of stereochemistry and regioselectivity in organic synthesis. Recent studies have focused on optimizing the synthesis pathway to improve yield and purity, making this compound more accessible for research and industrial applications. The use of advanced catalytic systems and green chemistry principles has further enhanced the sustainability of its production.

One of the most promising applications of N-[2-(Methylsulfanyl)phenyl]thiolan-3-amine lies in its potential as a precursor for drug development. The compound's ability to act as a nucleophile in various substitution reactions makes it valuable in the construction of bioactive molecules. For instance, researchers have explored its role in the synthesis of peptide mimetics and other bioactive agents, leveraging its unique reactivity to design novel therapeutic compounds.

In addition to its role in drug discovery, N-[2-(Methylsulfanyl)phenyl]thiolan-3-amine has shown promise in materials science. Its sulfur-containing structure makes it a candidate for use in the development of advanced polymers and coatings with improved thermal and mechanical properties. Recent advancements in polymer chemistry have demonstrated how this compound can be incorporated into polymeric networks to enhance their durability and functionality.

The chemical stability and reactivity of N-[2-(Methylsulfanyl)phenyl]thiolan-3-amine have also been extensively studied. Researchers have investigated its behavior under various reaction conditions, including acidic and basic environments, as well as its response to thermal and oxidative stress. These studies have provided valuable insights into the compound's suitability for different chemical processes and industrial applications.

From an environmental perspective, the biodegradability and toxicity of N-[2-(Methylsulfanyl)phenyl]thiolan-3-amine have been evaluated to ensure its safe handling and disposal. Preliminary studies suggest that the compound exhibits low toxicity to aquatic organisms, making it a safer alternative to some traditional chemicals used in similar applications.

In conclusion, N-[2-(Methylsulfanyl)phenyl]thiolan-3-amine (CAS 1154297-44-5) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure, combined with recent advances in synthesis and application techniques, positions it as an important tool for future innovations in chemistry and related fields.